![molecular formula C11H12N2O3 B2412051 Methyl 8-hydroxy-2,3-dimethylimidazo[1,2-a]pyridine-6-carboxylate CAS No. 2166913-41-1](/img/structure/B2412051.png)
Methyl 8-hydroxy-2,3-dimethylimidazo[1,2-a]pyridine-6-carboxylate
Overview
Description
“Methyl 8-hydroxy-2,3-dimethylimidazo[1,2-a]pyridine-6-carboxylate” is a compound that belongs to the class of imidazo[1,2-a]pyridines . Imidazo[1,2-a]pyridines are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . They are also useful in material science because of their structural character .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . The synthesis of “Methyl 8-hydroxy-2,3-dimethylimidazo[1,2-a]pyridine-6-carboxylate” from specific precursors is not explicitly mentioned in the search results.Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can be directly functionalized, which is considered one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives . This functionalization can be achieved through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Physical And Chemical Properties Analysis
The predicted density of “Methyl 8-hydroxy-2,3-dimethylimidazo[1,2-a]pyridine-6-carboxylate” is 1.32±0.1 g/cm3, and its predicted pKa is 4.66±0.30 .Scientific Research Applications
- Imidazo[1,2-a]pyridine analogues have gained attention as potential antituberculosis agents . Some compounds within this class exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB). Researchers have critically reviewed these compounds, exploring their structure–activity relationship, mode of action, and scaffold hopping strategies .
- Recent advances in the synthesis of substituted imidazoles highlight their importance in functional molecules. Imidazoles play a crucial role in everyday applications, and understanding their regiocontrolled synthesis is essential .
- Although research on Methyl 8-hydroxy-2,3-dimethylimidazo[1,2-a]pyridine-6-carboxylate is limited, related imidazole derivatives have been investigated for various biological activities. These include anti-HIV-1 properties among indole derivatives .
- The imidazole ring possesses specific chemical properties, such as a dipole moment of 4.8 D in dioxane and intramolecular hydrogen bonding. Understanding these properties aids in designing novel compounds .
Antituberculosis Activity
Regiocontrolled Synthesis
Biological Activity Beyond TB
Chemical Properties and Intramolecular Hydrogen Bonding
Safety And Hazards
properties
IUPAC Name |
methyl 8-hydroxy-2,3-dimethylimidazo[1,2-a]pyridine-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O3/c1-6-7(2)13-5-8(11(15)16-3)4-9(14)10(13)12-6/h4-5,14H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFWCZLMRYVKVNO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=C(C=C(C2=N1)O)C(=O)OC)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 8-hydroxy-2,3-dimethylimidazo[1,2-a]pyridine-6-carboxylate | |
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